Cas no 138850-32-5 (1-Hydroxy-7-(4-methoxyphenyl)-3-methylheptan-4-one)

• Product Name: 1-Hydroxy-7-(4-methoxyphenyl)-3-methylheptan-4-one
• CAS No: 138850-32-5
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 2773570
• PubChem ID: 15935951
• Update Time: 2025-04-21

1-Hydroxy-7-(4-methoxyphenyl)-3-methylheptan-4-one Chemical and Physical Properties

Names and Identifiers

• DTXSID60579848
• 138850-32-5
• 1-HYDROXY-7-(4-METHOXYPHENYL)-3-METHYLHEPTAN-4-ONE
• 1-Hydroxy-7-(4-methoxyphenyl)-3-methylheptan-4-one

• Inchi： 1S/C15H22O3/c1-12(10-11-16)15(17)5-3-4-13-6-8-14(18-2)9-7-13/h6-9,12,16H,3-5,10-11H2,1-2H3
• InChI Key： BZRZPADRCLYDES-UHFFFAOYSA-N
• SMILES： O=C(CCCC1C=CC(=CC=1)OC)C(C)CCO

Computed Properties

• Exact Mass: 250.15689456Da
• Monoisotopic Mass: 250.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų